Cas no 40920-09-0 (2,2-Dimethyl-1-phenylpropane-1-thione)

• Product name: 2,2-Dimethyl-1-phenylpropane-1-thione
• CAS No: 40920-09-0
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 2685378
• PubChem ID: 13050041

2,2-Dimethyl-1-phenylpropane-1-thione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-phenylpropane-1-thione
• DTXSID10516485
• DTXCID20467292
• Thiopivalophenone
• 40920-09-0
• 2,2-Dimethyl-1-phenylpropane-1-thione

• Inchi： InChI=1S/C11H14S/c1-11(2,3)10(12)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： BGJSVUIPVFCFRK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 178.08162162Da
• Monoisotopic Mass: 178.08162162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.1Ų